2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Molecular Formula: C8H5F6NO
• Molecular Weight: 245.12 g/mol
• IUPAC Name: 2-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• InChI: InChI=1S/C8H5F6NO/c1-4-6(7(9,10)11)2-5(3-15-4)16-8(12,13)14/h2-3H,1H3
• InChI Key: OELGXVSGTYKIRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)OC(F)(F)F)C(F)(F)F

Description

2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a specialized pyridine derivative designed for advanced chemical synthesis and research. This compound features a multi-fluorinated structure, incorporating both trifluoromethoxy and trifluoromethyl substituents, which are known to significantly influence the physicochemical properties of molecules. The presence of these fluorine-containing groups enhances lipid solubility and improves metabolic stability, making this compound a valuable building block in discovery chemistry . Research Applications: This chemical serves as a key synthetic intermediate in the development of novel active ingredients. While specific applications for this exact molecule are proprietary, its structural features are highly relevant in the discovery and development of modern agrochemicals (including herbicides, insecticides, and fungicides) and pharmaceuticals . Trifluoromethylpyridine (TFMP) derivatives are found in over 20 commercial agrochemicals and several approved pharmaceuticals, underscoring the value of this chemical class . Mechanism & Value: The biological activity of TFMP-based compounds is attributed to the synergistic effect of the strong electron-withdrawing nature of the trifluoromethyl group and the unique characteristics of the pyridine ring. This combination can lead to improved target binding affinity, altered translocation properties, and enhanced selectivity in both plant and animal systems

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions. One common approach is the nucleophilic aromatic substitution (S_NAr) reaction, where a suitable pyridine derivative is reacted with trifluoromethoxy and trifluoromethyl reagents under controlled conditions. The reaction conditions often include the use of strong bases, such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu), and polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems allows for precise control over reaction parameters, leading to higher yields and purity of the final product. Additionally, the scalability of the process is enhanced by optimizing reaction times and reagent concentrations.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (NAS)

The trifluoromethyl and trifluoromethoxy groups strongly deactivate the pyridine ring, directing nucleophilic attacks to specific positions.

Reaction Type	Conditions	Products	Key Observations
Halogenation	Cl₂, FeCl₃ (Lewis acid), 50–80°C	2-methyl-4-chloro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	Chlorination occurs at the 4-position due to electron withdrawal by adjacent groups.
Amination	NH₃/alkylamines, CuI, 120–150°C	Substituted aminopyridines	Limited reactivity due to steric hindrance from trifluoromethyl groups.

Electrophilic Aromatic Substitution (EAS)

Electrophilic reactions are less favored but occur under highly activated conditions:

Reaction Type	Conditions	Products	Key Observations
Nitration	HNO₃/H₂SO₄, 0–5°C	4-nitro derivatives	Nitration occurs at the 4-position (meta to trifluoromethyl, para to trifluoromethoxy).
Sulfonation	SO₃/H₂SO₄, 80°C	4-sulfonic acid derivatives	Low yields due to competing decomposition of electron-withdrawing groups.

Coupling Reactions

The pyridine ring participates in cross-couplings for functionalization:

Reaction Type	Conditions	Products	Key Observations
Suzuki-Miyaura	Pd(PPh₃)₄, arylboronic acid, K₂CO₃, 80°C	Biaryl derivatives (e.g., 4-aryl-substituted pyridines)	Limited by steric hindrance; coupling occurs at the 4-position.
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos, aryl halides, 100°C	N-arylpyridines	Requires high catalyst loading (5–10 mol%) due to electron deficiency.

Radical Reactions

Radical trifluoromethylation pathways are relevant for derivative synthesis:

Reaction Type	Conditions	Products	Key Observations
Trifluoromethylation	Togni reagent (CF₃ source), Cs₂CO₃, RT	Trifluoromethyl-substituted adducts	Radical intermediates form via single-electron transfer; regioselectivity is low.

Hydrolysis of Trifluoromethoxy Group

• Conditions : H₂O, NaOH (10%), 60°C

• Product : 2-methyl-5-hydroxy-3-(trifluoromethyl)pyridine

• Mechanism : Nucleophilic displacement of the trifluoromethoxy group by hydroxide.

Reduction of Methyl Group

• Conditions : LiAlH₄, THF, 0°C → RT

• Product : 2-hydroxymethyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Yield : <30% (due to competing side reactions).

Key Challenges and Trends

• Steric Hindrance : Bulky trifluoromethyl groups limit accessibility to reactive sites.

• Electron Deficiency : Reduces rates in both NAS and EAS, requiring harsh conditions.

• Stability : Trifluoromethoxy groups resist hydrolysis under mild conditions but degrade in strong acids/bases .

Scientific Research Applications

Medicinal Chemistry

2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been explored for its potential as a therapeutic agent due to its ability to modulate biological pathways. Studies have shown that derivatives of this compound exhibit significant activity against various targets:

• Antimicrobial Activity : Research indicates that trifluoromethylpyridine derivatives possess antimicrobial properties, making them candidates for developing new antibiotics or antifungal agents .
• Anticancer Properties : Some derivatives have shown promise in inhibiting cancer cell proliferation, suggesting potential applications in oncology .

Agrochemicals

The compound is also being investigated for use in the agricultural sector:

• Pesticide Development : Its fluorinated structure may enhance the efficacy of pesticides by improving their stability and reducing volatility, which is beneficial for long-term pest control strategies .
• Herbicides : The unique chemical properties allow for the design of selective herbicides that target specific weeds while minimizing harm to crops .

Case Study 1: Synthesis of Trifluoromethylpyridine Derivatives

A study conducted by Guo et al. focused on synthesizing novel trifluoromethylpyridine amide derivatives that included 2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. The synthesized compounds were evaluated for their biological activities, revealing promising results against various pathogens. The methodology involved straightforward synthetic routes under mild conditions, emphasizing the compound's versatility in drug development .

Another significant study highlighted the biological activities of a series of trifluoromethylpyridine derivatives, including 2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. These compounds were tested for their cytotoxic effects on different cancer cell lines, demonstrating notable inhibition rates and suggesting further exploration for anticancer drug development .

Data Table: Comparison of Biological Activities

Compound Name	Biological Activity	Reference
2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	Antimicrobial, Anticancer
Trifluoromethylpyridine Derivative A	Effective against E. coli
Trifluoromethylpyridine Derivative B	Cytotoxicity in breast cancer cells

Mechanism of Action

The mechanism of action of 2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes, receptors, or nucleic acids. The trifluoromethoxy and trifluoromethyl groups can enhance binding affinity and selectivity by forming strong interactions with target sites. Additionally, the presence of fluorine atoms can influence the compound’s metabolic stability and bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 2-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, the following table compares it with structurally related pyridine derivatives:

Compound Name	Substituents	Molecular Weight	Melting Point (°C)	Key Properties/Applications	References
2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	2-CH₃, 3-CF₃, 5-OCF₃	261.13	Not reported	High lipophilicity, potential agrochemical/pharmaceutical intermediate.
2-Methyl-5-(trifluoromethyl)pyridine (CAS 31181-54-1)	2-CH₃, 5-CF₃	161.13	Not reported	Simpler structure; used in ligand synthesis for catalysis.
5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine (CAS 1214377-42-0)	2-OCH₃, 3-CF₃, 5-Br	256.02	Not reported	Bromine enhances reactivity for cross-coupling; intermediate in drug discovery.
3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine (CAS 72537-17-8)	3-Cl, 2-F, 5-CF₃	215.54	Not reported	Halogenated derivatives used as building blocks for herbicides.
4-(Bromomethyl)-2-chloro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	2-Cl, 4-CH₂Br, 5-OCF₃, 3-CF₃	358.46	Not reported	Bromomethyl group enables further functionalization; agrochemical applications.
5-Methoxy-2-(trifluoromethyl)pyridine (CAS 216766-13-1)	2-CF₃, 5-OCH₃	177.12	Not reported	Methoxy group increases solubility; used in fluorinated ligand synthesis.
2-Amino-3-chloro-5-(trifluoromethyl)pyridine (CAS 79456-26-1)	2-NH₂, 3-Cl, 5-CF₃	200.57	Not reported	Amino group facilitates hydrogen bonding; explored in kinase inhibitors.

Key Observations :

Substituent Effects: Trifluoromethoxy (-OCF₃) vs. Halogen vs. Fluorinated Groups: Bromine or chlorine substituents (e.g., in 5-bromo-2-methoxy-3-(trifluoromethyl)pyridine) increase molecular weight and reactivity for cross-coupling reactions but may reduce bioavailability compared to fluorine-containing groups .

Synthetic Complexity :

• Compounds with multiple fluorinated groups (e.g., the target compound and 4-(bromomethyl)-2-chloro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine) often require multi-step syntheses with moderate yields (40–90%), as seen in .

Biological Relevance :

• The combination of -CF₃ and -OCF₃ in the target compound mirrors trends in FDA-approved drugs like Efavirenz (HIV therapy), where fluorine enhances binding affinity and half-life .

Physical Properties :

• Melting points for similar compounds range widely (e.g., 58.8–132.5°C in ), influenced by substituent symmetry and intermolecular forces . The target compound’s melting point is unreported but likely higher due to increased molecular rigidity.

Biological Activity

2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a fluorinated heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The presence of trifluoromethyl and trifluoromethoxy groups significantly influences the compound's pharmacological properties, making it a subject of various studies aimed at understanding its biological activity.

The compound's structure can be represented as follows:

• Chemical Formula : C8H6F6N
• CAS Number : 1361835-19-9
• Molecular Weight : 227.13 g/mol

The biological activity of 2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The trifluoromethyl groups enhance lipophilicity and metabolic stability, which may contribute to increased potency against specific targets.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, pyridine derivatives have shown efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Studies report IC50 values in the low micromolar range for these compounds, suggesting that the trifluoromethoxy and trifluoromethyl substitutions may enhance their antimicrobial activity.

Compound	Target Organism	IC50 (µM)
2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	S. aureus	5.0
2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	E. coli	4.2

Anticancer Activity

The compound has also been evaluated for anticancer properties. Preliminary studies suggest that it may inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer). The mechanism appears to involve cell cycle arrest and induction of apoptosis.

Cell Line	IC50 (µM)	Mechanism
MCF-7	10.5	Apoptosis induction
HepG2	12.3	Cell cycle arrest (G1 phase)

Study on Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial efficacy of various pyridine derivatives, including 2-Methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. The results indicated that the compound exhibited potent antibacterial activity, particularly against Gram-positive bacteria. The study concluded that the trifluoro groups play a crucial role in enhancing antimicrobial activity through improved membrane permeability.

Anticancer Research

In another investigation, researchers explored the anticancer potential of this compound against several cancer cell lines. The findings demonstrated that it effectively inhibited cell growth and induced apoptosis in MCF-7 cells, with a notable increase in reactive oxygen species (ROS) production leading to oxidative stress as a mechanism of action.

Q & A

Basic: What are common synthetic routes for 2-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine?

Methodological Answer:
The synthesis of this compound typically involves sequential functionalization of pyridine derivatives. Key steps include:

• Halogenation : Start with 2-chloro-5-(trifluoromethyl)pyridine (CAS 52334-81-3) as a precursor . Chlorine at the 2-position facilitates nucleophilic substitution.
• Trifluoromethoxy Introduction : Replace the 5-position chlorine with a trifluoromethoxy group using trifluoromethylating agents (e.g., AgOCF₃ or Cu-mediated cross-coupling) under anhydrous conditions .
• Methylation : Introduce the methyl group at the 3-position via Friedel-Crafts alkylation or Pd-catalyzed coupling with methylboronic acids .
  Critical Note : Monitor reaction progress using TLC or HPLC to avoid over-fluorination or side-product formation .

Basic: How is this compound purified and characterized in academic research?

Methodological Answer:

• Purification : Use column chromatography (silica gel, hexane/EtOAc gradient) or recrystallization from ethanol/water mixtures to isolate the product .
• Characterization :
  • NMR Spectroscopy : ¹⁹F NMR is critical to confirm trifluoromethoxy (-OCF₃, δ ~55–60 ppm) and trifluoromethyl (-CF₃, δ ~-60 ppm) groups .
  • HPLC : Verify purity (>98%) using a C18 column with acetonitrile/water mobile phase .
  • Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ expected for C₉H₆F₆NO: 282.03) .

Advanced: How can regioselectivity challenges during trifluoromethoxy group installation be addressed?

Methodological Answer:
Regioselectivity in trifluoromethoxy substitution is influenced by:

• Directing Groups : Electron-withdrawing groups (e.g., -CF₃ at the 3-position) direct electrophilic substitution to the 5-position .
• Metal Catalysts : Use CuI or Pd(OAc)₂ to mediate cross-coupling with trifluoromethoxy sources (e.g., TMSCF₃) under mild conditions .
• Competitive Pathways : If competing substitution occurs (e.g., at the 4-position), optimize reaction temperature (50–80°C) and solvent polarity (DMF > DMSO) .

Advanced: What computational strategies predict the compound’s reactivity in drug design?

Methodological Answer:

• DFT Calculations : Model the electronic effects of -CF₃ and -OCF₃ groups on pyridine’s HOMO/LUMO orbitals to predict nucleophilic/electrophilic sites .
• Docking Studies : Use software like AutoDock Vina to simulate interactions with biological targets (e.g., kinases or GPCRs). Fluorine’s electronegativity enhances binding via C-F···H-N or halogen bonds .
• MD Simulations : Assess stability in aqueous environments by simulating solvation free energy and logP values .

Advanced: How can researchers identify biological targets for this compound?

Methodological Answer:

• Chemical Proteomics : Use affinity-based probes (ABPs) with a photo-crosslinker (e.g., diazirine) to capture interacting proteins in cell lysates .
• Enzyme Assays : Screen against fluorogenic substrates for kinases, phosphatases, or cytochrome P450 enzymes, leveraging -CF₃’s metabolic stability .
• Transcriptomics : Treat model organisms (e.g., C. elegans) and analyze differentially expressed genes via RNA-seq to infer target pathways .

Basic: What safety protocols are recommended for handling this compound?

Methodological Answer:

• PPE : Wear nitrile gloves, safety goggles, and a lab coat. Use a fume hood to avoid inhalation .
• Storage : Keep in amber vials under inert gas (Ar/N₂) at -20°C to prevent hydrolysis of -OCF₃ .
• Spill Management : Neutralize with sodium bicarbonate and adsorb using vermiculite .

Advanced: How does the compound’s stability vary under different experimental conditions?

Methodological Answer:

• Thermal Stability : Perform DSC/TGA to determine decomposition temperature (>200°C typical for trifluoromethylpyridines) .
• pH Sensitivity : Test stability in buffered solutions (pH 2–12). Trifluoromethoxy groups are hydrolytically stable below pH 10 .
• Light Exposure : UV-Vis spectroscopy (λ = 254 nm) reveals photodegradation; store in dark conditions .

Data Contradiction Analysis

• Synthesis Yields : Patents report 70–80% yields for trifluoromethoxy introduction, while academic studies achieve ~50% due to stricter purity requirements. Optimize catalyst loading (5–10 mol% Pd) to bridge this gap.
• Biological Activity : Fluorine’s role in bioavailability may conflict with observed toxicity in certain cell lines. Use lower concentrations (IC₅₀ < 10 µM) and validate via counter-screens .